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Compound of Interest

Compound Name: Di-n-Butylarsin

Cat. No.: B15494226

Disclaimer: Di-n-Butylarsine is a hazardous chemical and should only be handled by trained
professionals in a controlled laboratory setting with appropriate personal protective equipment
and engineering controls. The information provided below is for informational purposes only
and does not constitute a recommendation or endorsement for its use.

Introduction

Di-n-Butylarsine, a dialkylarsine, is a chemical compound that has been investigated for its
potential applications in specific chemical syntheses. However, it is not a commonly utilized
reagent in broader research, particularly in biological or drug development contexts, due to its
toxicity and the availability of safer, more effective alternatives. The primary interest in
compounds of this nature has historically been in the field of organometallic chemistry.

Chemical Properties and Synthesis

Di-n-Butylarsine is typically synthesized through the reaction of an appropriate Grignard
reagent with an arsenic halide. The handling of this compound requires stringent safety
precautions due to its pyrophoric nature and high toxicity.

Potential Applications in Organic Synthesis

While not widely adopted, Di-n-Butylarsine and related organoarsenic compounds have been
explored as ligands for transition metal catalysts in a limited number of organic reactions.
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These applications are highly specialized and are generally confined to academic research
exploring fundamental chemical reactivity.

Experimental Protocol: General Handling and Safety
Precautions

Due to the hazardous nature of Di-n-Butylarsine, a detailed and specific experimental protocol
for a particular application is not provided. Instead, general guidelines for handling air- and
moisture-sensitive and toxic reagents should be strictly followed.

Workflow for Handling Hazardous Reagents

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemical reagents.

Conclusion

The use of Di-n-Butylarsine as a reagent is not prevalent in modern research and
development, particularly in the pharmaceutical and life sciences sectors. Researchers seeking
to perform specific chemical transformations that might have historically involved organoarsenic
compounds are encouraged to explore alternative, safer, and more efficient synthetic
methodologies. The significant health risks and specialized handling requirements associated
with Di-n-Butylarsine limit its practical utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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